Cas no 23929-29-5 (2-Naphthalenamine,N,N'-[(dimethylsilylene)bis(oxy-4,1-phenylene)]bis-)

2-Naphthalenamine,N,N'-[(dimethylsilylene)bis(oxy-4,1-phenylene)]bis- structure
23929-29-5 structure
Product Name:2-Naphthalenamine,N,N'-[(dimethylsilylene)bis(oxy-4,1-phenylene)]bis-
CAS No:23929-29-5
MF:C34H30N2O2Si
MW:526.699709415436
CID:269995
Update Time:2024-01-27

2-Naphthalenamine,N,N'-[(dimethylsilylene)bis(oxy-4,1-phenylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenamine,N,N'-[(dimethylsilylene)bis(oxy-4,1-phenylene)]bis-
    • 2-Naphthylamine,N,N'-[(dimethylsilylene)bis(oxy-p-phenylene)]bis- (8CI)
    • Bis[p-(b-naphthylamino)phenoxy]dimethylsilane
    • Dimethylbis[4-(2-naphthylamino)phenoxy]silane
    • Dimethylbis[p-(2-naphthylamino)phenoxy]silane
    • Dimethylbis[p-(b-naphthylamino)phenoxy]silane
    • Dimethyldi(p-b-naphthylaminophenoxy)silane
    • S 41
    • S 41 (polymerization inhibitor)
    • 2-Naphthalenamine, N,N'-[(dimethylsilylene)bis(oxy-4,1-phenylene)]bis-
    • Inchi: 1S/C34H30N2O2Si/c1-39(2,37-33-19-15-29(16-20-33)35-31-13-11-25-7-3-5-9-27(25)23-31)38-34-21-17-30(18-22-34)36-32-14-12-26-8-4-6-10-28(26)24-32/h3-24,35-36H,1-2H3
    • InChI Key: CXHGCYZTKLYFDS-UHFFFAOYSA-N
    • SMILES: [Si](OC1=CC=C(NC2=CC=C3C(=C2)C=CC=C3)C=C1)(OC1=CC=C(NC2=CC=C3C(=C2)C=CC=C3)C=C1)(C)C

Computed Properties

  • Exact Mass: 526.2078

Experimental Properties

  • Density: 1.212±0.06 g/cm3(Predicted)
  • Boiling Point: 675.3±55.0 °C(Predicted)
  • PSA: 42.52
  • pka: 1.42±0.30(Predicted)
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